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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844 Get Quote

Aviglycine Hydrochloride (AVG) Technical Support Center

Welcome to the technical support center for Aviglycine Hydrochloride (AVG), a potent

inhibitor of ethylene biosynthesis. This guide is designed for researchers, scientists, and drug

development professionals to troubleshoot experiments and understand the factors that can

lead to the ineffective inhibition of ethylene by AVG.

Troubleshooting Guide: Reasons for Ineffective
Ethylene Inhibition
This section addresses common issues that may result in the reduced efficacy of Aviglycine
Hydrochloride in your experiments.

Problem 1: Suboptimal Solution Preparation and
Storage
Aviglycine hydrochloride's effectiveness is highly dependent on its proper preparation and

storage. Degradation of the compound before it reaches the target tissue is a primary reason

for experimental failure.

Possible Causes & Solutions:

Degradation due to Light and Temperature: Aviglycine hydrochloride is sensitive to light

and can degrade over time, especially in solution.[1] Stock solutions should be stored in
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amber vials or protected from light.[1] For long-term storage, -80°C is recommended for up

to 6 months, while at -20°C, it should be used within one month.[2] Aqueous solutions are

not recommended to be stored for more than one day.[3]

Improper Solvent: While aviglycine hydrochloride has good water solubility, ensure you are

using sterile, deionized water for stock solutions.[1][4] For specific applications, the solubility

in PBS (pH 7.2) is approximately 10 mg/ml.[3][5]

Repeated Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles of your stock solution as

this can lead to degradation.[1] Aliquoting the stock solution into single-use vials is highly

recommended.

Problem 2: Inappropriate Application Timing and
Concentration
The timing of AVG application and the concentration used are critical factors that determine its

success in inhibiting ethylene production.

Possible Causes & Solutions:

Application After Onset of Ethylene Production: AVG is a competitive inhibitor of ACC

synthase, the enzyme responsible for the rate-limiting step in ethylene biosynthesis.[1] It is

most effective when applied before the surge in ethylene production. Application after

ethylene synthesis has already begun will be significantly less effective.[6]

Incorrect Concentration: The optimal concentration of AVG is highly dependent on the plant

species, cultivar, and the specific biological process being studied.[7][8][9] Higher

concentrations are not always better and can lead to phytotoxicity.[9] It is crucial to perform a

dose-response experiment to determine the optimal concentration for your specific system.

Poor Coverage (for whole plant/fruit applications): When applying AVG as a foliar spray or

dip, ensure complete and uniform coverage of the target tissues to maximize efficacy.[10]

Problem 3: Biological Variability and Plant-Specific
Factors
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The physiological state of the plant material and inherent genetic differences can significantly

impact the effectiveness of AVG.

Possible Causes & Solutions:

Plant or Cultivar Variability: Different plant species and even different cultivars within the

same species can exhibit varying sensitivity to AVG.[1][7][9] What is effective for one cultivar

may not be for another.

Developmental Stage of the Plant/Tissue: The efficacy of AVG can be influenced by the

developmental stage of the plant or tissue. For example, AVG is less effective in inhibiting

the ripening of more mature fruits.[11]

Uptake and Translocation: For AVG to be effective, it must be taken up by the plant cells and

transported to the site of ethylene synthesis. Factors affecting plant transport processes,

such as the overall health of the plant and environmental conditions, can influence AVG's

effectiveness. While AVG is generally taken up by plant tissues, the efficiency can vary.[12]

[13]

Problem 4: Off-Target Effects and Complex Biological
Interactions
While AVG is a known inhibitor of ACC synthase, it can have other effects on plant metabolism

that might complicate the interpretation of results.

Possible Causes & Solutions:

Inhibition of Other Enzymes: AVG can also inhibit other pyridoxal phosphate-dependent

enzymes, such as cystathionine β-lyase and cystathionine γ-lyase.[2][3][5] It has also been

shown to inhibit aminotransferases involved in nitrogen metabolism.[14] These off-target

effects could lead to unexpected phenotypes.

Interaction with Other Hormones: Plant hormonal pathways are interconnected. The

inhibition of ethylene biosynthesis by AVG can lead to changes in the levels or signaling of

other hormones, such as auxins, which could influence the observed phenotype.[15]
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Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Aviglycine hydrochloride?

A1: Aviglycine hydrochloride (AVG) is a competitive inhibitor of the enzyme 1-

aminocyclopropane-1-carboxylic acid (ACC) synthase.[1][8] This enzyme catalyzes the

conversion of S-adenosyl-L-methionine (SAM) to ACC, which is the rate-limiting step in the

biosynthesis of ethylene in plants.[1] By inhibiting ACC synthase, AVG reduces the production

of ethylene.

Q2: How should I prepare and store my Aviglycine hydrochloride stock solution?

A2: Prepare stock solutions with sterile, deionized water.[1] Due to its light sensitivity, store the

solution in amber vials or wrapped in foil.[1] For long-term storage (up to 6 months), store at

-80°C. For short-term storage (up to 1 month), -20°C is suitable.[2] It is best to aliquot the stock

solution to avoid repeated freeze-thaw cycles.[1] Avoid storing aqueous solutions for more than

one day.[3]

Q3: I am not seeing any effect of AVG in my experiment. What are the likely reasons?

A3: There are several potential reasons for a lack of effect:

Degraded AVG: Your AVG solution may have degraded due to improper storage (exposure to

light, warm temperatures, or repeated freeze-thaw cycles).[1]

Incorrect Application Timing: You may be applying AVG after the ethylene production in your

system has already peaked.[6]

Suboptimal Concentration: The concentration of AVG you are using may be too low for your

specific plant species or cultivar.[7][9] Conversely, a concentration that is too high could be

causing phytotoxicity.[9]

Biological Resistance/Insensitivity: The plant material you are working with may be naturally

less sensitive to AVG.[1][7]

Q4: Can Aviglycine hydrochloride be toxic to my plants?
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A4: Yes, at high concentrations, Aviglycine hydrochloride can cause phytotoxicity.[9] The

symptoms can include reduced vegetative development.[9] It is essential to perform a dose-

response curve to determine the optimal, non-toxic concentration for your experimental system.

Q5: Are there any known off-target effects of Aviglycine hydrochloride?

A5: Yes, besides its primary target, ACC synthase, AVG can also inhibit other enzymes,

including cystathionine β-lyase and cystathionine γ-lyase.[2][3][5] It can also impact nitrogen

metabolism by inhibiting certain aminotransferases.[14] Researchers should be aware of these

potential off-target effects when interpreting their results.

Data Presentation
Table 1: Efficacy of Aviglycine Hydrochloride in Various
Plant Species
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Plant Species
Application
Method

AVG
Concentration

Observed
Effect

Reference

Tomato

(Postharvest)
Immersion 1 mM

Delayed

ripening,

maintained fruit

firmness

[2]

Apple ('Gala') Foliar Spray
65 mg/L (half-

rate)

Reduced pre-

harvest fruit drop
[7]

Apple ('Gala') Foliar Spray
130 mg/L (full-

rate)

More effective at

minimizing fruit

drop than half-

rate

[7]

Pineapple

('Tainon 18')
Foliar Spray

500 mg/L

(double

application)

Reduced natural

flowering from

95% to 51.3%

[16]

Pineapple

('Pérola' &

'Vitória')

Foliar Spray
100, 200, 400

mg/L

Controlled

natural flowering

(effect

proportional to

concentration)

[9]

Pear ('Bartlett')
Vacuum

Infiltration
1 mM

Delayed

respiratory

climacteric and

ripening by 5

days

[11]

Plum ('Friar')

(Postharvest)
Dip 200-300 mg/L

Delayed ripening

and prolonged

storage life

[17]

Tomato

('Débora')

(Postharvest)

Immersion 1500 mg/L
Minimized

firmness loss
[18]
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Experimental Protocols
Key Experiment: In Vitro ACC Synthase Activity Assay
This protocol is a generalized method for measuring the effect of Aviglycine hydrochloride on

ACC synthase activity in a plant protein extract.

Materials:

Plant tissue

Extraction buffer (e.g., 100 mM EPPS pH 8.5, 10 mM β-mercaptoethanol, 5 µM pyridoxal

phosphate)

Aviglycine hydrochloride stock solution

S-adenosyl-L-methionine (SAM) solution

Assay buffer (e.g., 50 mM EPPS pH 8.5, 5 µM pyridoxal phosphate)

5% HgCl₂ solution

Reaction vials

Procedure:

Enzyme Extraction: Homogenize plant tissue in cold extraction buffer. Centrifuge the

homogenate at high speed (e.g., 15,000 x g) for 15 minutes at 4°C. Collect the supernatant

containing the crude enzyme extract.

Reaction Setup: In a reaction vial, combine:

500 µL of Assay Buffer

100 µL of enzyme extract

100 µL of AVG solution (at various concentrations) or water for the control.

Pre-incubation: Pre-incubate the mixture for 10 minutes at 30°C.
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Reaction Initiation: Start the reaction by adding 100 µL of SAM solution.

Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 1-2 hours).

Reaction Termination: Stop the reaction by adding 100 µL of 5% HgCl₂.[1]

ACC Quantification: The amount of ACC produced can be quantified using various methods,

such as the Lizada and Yang (1979) method, which involves the conversion of ACC to

ethylene by the addition of NaOH and NaOCl, followed by quantification of the ethylene

produced using gas chromatography.

Visualizations
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Caption: Mechanism of ethylene biosynthesis inhibition by Aviglycine Hydrochloride (AVG).
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Solution Checks
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Caption: Troubleshooting workflow for ineffective Aviglycine Hydrochloride application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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